Cas no 89879-07-2 (Acetic acid, chloro(methylcyclopropylidene)-, methyl ester)

89879-07-2 structure
Product name:Acetic acid, chloro(methylcyclopropylidene)-, methyl ester
Acetic acid, chloro(methylcyclopropylidene)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, chloro(methylcyclopropylidene)-, methyl ester
- methyl 2-chloro-2-(2-methylcyclopropylidene)acetate
- DTXSID40755860
- Methyl chloro(2-methylcyclopropylidene)acetate
- 89879-07-2
-
- Inchi: InChI=1S/C7H9ClO2/c1-4-3-5(4)6(8)7(9)10-2/h4H,3H2,1-2H3
- InChI Key: FDRPUBDGLAKUHT-UHFFFAOYSA-N
- SMILES: CC1CC1=C(C(=O)OC)Cl
Computed Properties
- Exact Mass: 160.0291072g/mol
- Monoisotopic Mass: 160.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Acetic acid, chloro(methylcyclopropylidene)-, methyl ester Related Literature
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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H. Yasumatsu,N. Fukui Catal. Sci. Technol., 2016,6, 6910-6915
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